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Compound of Interest

Compound Name: Rhamnetin 3-galactoside

Cat. No.: B13422609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological activities of Rhamnetin 3-galactoside, a naturally occurring flavonoid glycoside. The
information presented herein is intended to support research and development efforts in the
fields of pharmacology, medicinal chemistry, and drug discovery.

Chemical Structure and Properties

Rhamnetin 3-galactoside is a flavonoid, specifically a glycoside of the flavonol rhamnetin. The
galactose moiety is attached at the 3-position of the rhamnetin backbone.

Chemical Structure:
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Figure 1: 2D structure of Rhamnetin 3-galactoside.

Table 1: Chemical and Physical Properties of Rhamnetin 3-galactoside
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Property Value Source(s)

2-(3,4-dihydroxyphenyl)-5-
hydroxy-7-methoxy-3-
[(2S,3R,4S,5R,6R)-3,4,5-

IUPAC Name _ [1]
trihydroxy-6-
(hydroxymethyl)oxan-2-

ylJoxychromen-4-one

Rhamnetin-3-O-galactoside,

Synonyms 62858075 [1][2]
Molecular Formula C22H22012 [2]
Molecular Weight 478.4 g/mol [2]
Physical Form Powder [2]
Purity >98% [2]

N Soluble in DMSO, Pyridine,
Solubility [3]
Methanol, Ethanol

Not explicitly available in the

Melting Point )

provided search results.
XLogP3-AA 0.7 [1]
Hydrogen Bond Donor Count 7 [1]

Hydrogen Bond Acceptor
ydrog p 12 1]
Count

Biological Activities and Signaling Pathways

Rhamnetin 3-galactoside and its aglycone, rhamnetin, have been reported to exhibit a range
of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. These
activities are mediated through the modulation of several key signaling pathways.

Anti-inflammatory Activity
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Rhamnetin and its glycosides have demonstrated potent anti-inflammatory properties. The
primary mechanism involves the inhibition of pro-inflammatory mediators and the modulation of

key signaling cascades.
Signaling Pathway:

The anti-inflammatory effects of rhamnetin are significantly mediated by the downregulation of
the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling
pathways.

o NF-kB Pathway: In response to inflammatory stimuli like lipopolysaccharide (LPS), the IkB
kinase (IKK) complex is activated, leading to the phosphorylation and subsequent
degradation of the inhibitor of kB (IkB). This allows the NF-kB dimers (typically p65/p50) to
translocate to the nucleus, where they induce the transcription of pro-inflammatory genes,
including cytokines (TNF-q, IL-6) and enzymes (iNOS, COX-2). Rhamnetin and its
glycosides can inhibit the phosphorylation of IKK and IkBa, thereby preventing NF-kB
nuclear translocation and subsequent gene expression.[4][5][6][7]

o MAPK Pathway: The MAPK family, including p38, c-Jun N-terminal kinase (JNK), and
extracellular signal-regulated kinase (ERK), plays a crucial role in inflammation.[8][9]
Rhamnetin has been shown to suppress the phosphorylation of p38, JNK, and ERK in
response to inflammatory stimuli, leading to a reduction in the production of inflammatory
mediators.[8]
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Rhamnetin 3-galactoside in Anti-inflammatory Signaling
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Diagram 1: Rhamnetin 3-galactoside's role in anti-inflammatory signaling.
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Antioxidant Activity

Flavonoids are well-known for their antioxidant properties, which are attributed to their ability to
scavenge free radicals and chelate metal ions.

Mechanism of Action:

The antioxidant activity of Rhamnetin 3-galactoside is primarily due to the hydroxyl groups on
its aromatic rings, which can donate a hydrogen atom to free radicals, thereby neutralizing
them. Additionally, it can enhance the activity of endogenous antioxidant enzymes.
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Antioxidant Mechanism of Rhamnetin 3-galactoside
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Anticancer Signaling Pathway of Rhamnetin in MCF-7 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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